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Compound of Interest

Compound Name: N-Ethyl-n-butylamine

Cat. No.: B155137

An In-Depth Technical Guide to the Health and Safety Handling of N-Ethyl-n-butylamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of N-Ethyl-n-
butylamine (CAS No. 13360-63-9), a secondary aliphatic amine utilized as an intermediate in
the synthesis of various chemicals, including herbicides and pharmaceuticals.[1][2] Due to its
hazardous properties, strict adherence to safety protocols is imperative.

Chemical and Physical Properties

N-Ethyl-n-butylamine is a colorless to pale yellow liquid with a characteristic amine-like odor.
[1][2] It is a flammable and corrosive substance.[1][2] A summary of its key physical and
chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of N-Ethyl-n-butylamine
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Property Value Source(s)
Molecular Formula CeHisN [1]
Molecular Weight 101.19 g/mol [1][3]
CAS Number 13360-63-9 [1]
Appearance Colorless to pale yellow liquid [1112]
Odor Amine-like, fishy, ammonia-like  [1][4]
N ) Approximately 108°C (226-
Boiling Point [11[3]
228°F) at 760 mmHg
Melting Point Approximately -78°C (-108°F) [11[3]
Flash Point 18°C (65°F) (closed cup) [1]
Approximately 0.74 g/mL at
Density PP Y 9 [1]
25°C
Partially soluble in water;
Solubility miscible with organic solvents [1]

like alcohol and ether.

Vapor Pressure

27.0 mmHg

[3]

Vapor Density

Heavier than air

[1]

Hazard Identification and GHS Classification

N-Ethyl-n-butylamine is classified as a hazardous substance. Its GHS classification is

summarized in Table 2. It is a flammable liquid and vapor that can cause severe skin burns and

eye damage, and is harmful if swallowed or inhaled.[1][2]

Table 2: GHS Hazard Classification for N-Ethyl-n-butylamine
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Hazard Class Hazard Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapor
Acute Toxicity, Oral 4 H302: Harmful if swallowed
H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage
Acute Toxicity, Inhalation Not specified, but harmful Harmful if inhaled

Source: GHS classifications are based on information from multiple safety data sheets.[1][2]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with N-
Ethyl-n-butylamine.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5]
» Use explosion-proof electrical, ventilating, and lighting equipment.[6]

 All equipment used when handling the product must be grounded to prevent static discharge.

[71L8]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling N-Ethyl-n-butylamine.

o Eye/Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch) are
required.[1]
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o Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be
inspected prior to use.[1] A complete suit protecting against chemicals is necessary to
prevent skin contact.[1]

» Respiratory Protection: If engineering controls are insufficient, a full-face respirator with
multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges should be
used. For sole protection, a full-face supplied air respirator is required.[1]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][9]
o Keep away from sources of ignition, heat, sparks, and open flames.[6][8]

e Incompatible materials include strong oxidizing agents, acids, and metals like copper.[1][9]
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Workflow for Safe Handling of N-Ethyl-n-butylamine
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Conduct Risk Assessment

:

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

:

Ensure Engineering Controls are Active
(Fume Hood, Ventilation)

Handling

Transfer Chemical in Fume Hood

/T

Use Grounded Equipment Eliminate Ignition Sources

\Ro‘st-Handir}g/

Store in a Cool, Dry, Well-Ventilated Area

'

Dispose of Waste According to Regulations

'

Clean Work Area and Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-Ethyl-n-butylamine.
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Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving N-Ethyl-n-
butylamine.

First Aid Measures

e General Advice: Consult a physician immediately and show them the safety data sheet.[1]
Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[1]

Skin Contact: Take off contaminated clothing and shoes immediately. Wash off with soap and
plenty of water for at least 15 minutes.[1]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.[1]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

Specific Hazards: Flammable liquid. Vapors are heavier than air and may travel to a source
of ignition and flash back.[3] Hazardous decomposition products formed under fire conditions
include carbon oxides and nitrogen oxides (NOx).[1]

Firefighter Protection: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Evacuate personnel to safe areas.[1]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1]

e Containment and Cleaning: Soak up with inert absorbent material (e.g., sand, earth) and
dispose of as hazardous waste.[7] Keep in suitable, closed containers for disposal.[1]

Emergency Response Workflow for N-Ethyl-n-butylamine Spill

Evacuate Immediate Area

Don Appropriate PPE

(Respirator, Chemical Suit, Gloves)

Eliminate Ignition Sources

N

e

Contain Spill with Inert Absorbent

:

Collect Absorbed Material
with Non-Sparking Tools

:

Place in Closed Container for Disposal

:

Decontaminate Area and Equipment

:

Report Incident
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Caption: Emergency response workflow for an N-Ethyl-n-butylamine spill.

Toxicological Information and Experimental
Protocols

While specific toxicological studies on N-Ethyl-n-butylamine are not readily available in the
public domain, its hazard classification is based on standardized experimental protocols. The
following sections describe the methodologies for key toxicological assessments as outlined by
the Organisation for Economic Co-operation and Development (OECD) Guidelines for the
Testing of Chemicals.

Acute Oral Toxicity (Representative Protocol: OECD 401)

 Principle: This test provides information on health hazards likely to arise from a single oral
exposure to a substance.[1] A statistically derived single dose of a substance that can be
expected to cause death in 50% of the animals (LD50) is determined.[1]

» Methodology:

o Animals: Healthy, young adult rodents (commonly rats) are used.[1] Animals are fasted
overnight before dosing.[1]

o Dosing: The test substance is administered in graduated doses to several groups of
animals, with one dose per group, via gavage.[1]

o Observation: Animals are observed for at least 14 days for signs of toxicity and mortality.
[1] Observations include changes in skin, fur, eyes, mucous membranes, respiratory,
circulatory, autonomic and central nervous systems, and somatomotor activity and
behavior pattern.[1]

o Necropsy: All animals (those that die during the test and survivors at the end) are
subjected to a gross necropsy.[1]
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Acute Dermal and Eye Irritation/Corrosion
(Representative Protocols: OECD 404 & 405)

o Principle: These tests determine the potential for a substance to cause reversible (irritation)
or irreversible (corrosion) damage to the skin and eyes, respectively.[10][11]

¢ Methodology (Dermal - OECD 404).
o Animals: Albino rabbits are typically used.[12]
o Application: A single dose (0.5 mL for liquids) is applied to a small area of shaved skin.[12]
o Exposure: The test substance is held in contact with the skin for up to 4 hours.[12]

o Observation: The skin is examined for erythema and edema at specified intervals for up to
14 days.[12]

* Methodology (Eye - OECD 405):
o Animals: Albino rabbits are the preferred species.[9]

o Application: A single dose is applied into the conjunctival sac of one eye; the other eye
serves as a control.[9] The use of analgesics and anesthetics is recommended to minimize
pain.[7]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for effects
on the cornea, iris, and conjunctiva.[9] The observation period can extend up to 21 days to
assess reversibility.[7]

Metabolic Pathway

The metabolism of secondary aliphatic amines like N-Ethyl-n-butylamine is primarily mediated
by cytochrome P450 enzymes in the liver.[13][14] The metabolic process can lead to the
formation of various metabolites through N-dealkylation and N-hydroxylation.[13][14]
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Metabolic Pathway of N-Ethyl-n-butylamine
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Caption: Generalized metabolic pathway of N-Ethyl-n-butylamine.

Disposal Considerations
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e Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[1]
» Contaminated Packaging: Dispose of as unused product.[1]

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[1]

» Incompatible Materials: Strong oxidizing agents.[1]

e Hazardous Decomposition Products: Under fire conditions, can produce carbon oxides and
nitrogen oxides (NOx).[1]

This technical guide is intended to provide comprehensive health and safety information for the
handling of N-Ethyl-n-butylamine. It is essential for all personnel to be thoroughly trained on
these procedures and to have access to the full Safety Data Sheet (SDS) before working with
this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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